Cas no 782503-47-3 (Benzenenonadecanoicacid)

• Product Name: Benzenenonadecanoicacid
• CAS No: 782503-47-3
• Molecular Formula: C₂₆H₄₄O₂
• Molecular Weight: 388.62636
• CID: 554042
• PubChem ID: 2737147

Benzenenonadecanoicacid Properties

Names and Identifiers

• Benzenenonadecanoicacid
• 19-PHENYL-NONADECANECARBOXYLIC ACID
• 19-PHENYLNONADECANOIC ACID
• 20-phenylicosanoic acid
• LMFA01140070
• MFCD00040784
• 782503-47-3
• CHEBI:187010
• 19-phenyl-nonadecanoic acid
• SCHEMBL2554345
• 19-PHENYLNONADECANECARBOXYLIC ACID
• 19-phenyl nonadecanoic acid

• MDL： MFCD00040784
• InChIKey： CZXWTZXPCXQSPH-UHFFFAOYSA-N
• Inchi： InChI=1S/C25H42O2/c26-25(27)23-19-14-12-10-8-6-4-2-1-3-5-7-9-11-13-16-20-24-21-17-15-18-22-24/h15,17-18,21-22H,1-14,16,19-20,23H2,(H,26,27)
• SMILES： C(CCCCCCCCCC(=O)O)CCCCCCCCC1=CC=CC=C1

Computed Properties

• Exact Mass: 374.318
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 19
• Monoisotopic Mass: 374.318
• Heavy Atom Count: 27
• Complexity: 320
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 10
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids